CO2 switchable dual responsive polymers as draw solutes for forward osmosis desalination†

Chemical Communications Pub Date: 2013-07-05 DOI: 10.1039/C3CC43289K

Abstract

Low molecular weight dual responsive polymers, after purging with CO2, become polyelectrolytes with high osmolality, which can be used as draw solutes for seawater desalination. These polymers precipitate above their Lower Critical Solution Temperature (LCST) after removal of CO2via purging with inert gas for ease of recovery and reuse.

Graphical abstract: CO2 switchable dual responsive polymers as draw solutes for forward osmosis desalination
CO2 switchable dual responsive polymers as draw solutes for forward osmosis desalination†
Recommended Literature